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Compound of Interest

Compound Name: 5-Nitro-2-phenylpyridine

Cat. No.: B1332958

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 5-Nitro-2-phenylpyridine (CAS No. 89076-64-2). The information is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key properties of 5-Nitro-2-phenylpyridine is provided below.

Property Value

CAS Number 89076-64-2
Molecular Formula C11HsN202
Molecular Weight 200.19 g/mol
Physical Form Solid

Hazard Identification and Classification

5-Nitro-2-phenylpyridine is classified as acutely toxic if swallowed.
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Hazard Class GHS Classification  Signal Word

Hazard Statement

Acute Toxicity (Oral) Category 4 Warning

H302: Harmful if

swallowed

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 5-Nitro-2-phenylpyridine. The following table outlines the required PPE.

Specifications and

Body Part Required PPE .
Rationale
Nitrile or butyl rubber gloves
) ) are recommended for
Hands Chemical-resistant gloves

protection against potential

skin contact.

Safety goggles and/or face

Eyes/Face )
shield

Chemical safety goggles are
mandatory to protect against
dust particles. A face shield
should be worn in conjunction
with goggles if there is a risk of

splashing.

Body Laboratory coat

A fully buttoned lab coat
provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Chemical fume hood

All handling of 5-Nitro-2-
phenylpyridine should be
conducted in a certified
chemical fume hood to prevent

inhalation of dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is essential for the safe handling of 5-Nitro-2-
phenylpyridine.

Preparation and Engineering Controls
o Ventilation: Ensure all work is performed within a properly functioning chemical fume hood.

» Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.

o Decontamination: Prepare a designated area for the decontamination of equipment and
glassware after use.

Handling the Chemical

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.

» Weighing and Transfer:
o Handle 5-Nitro-2-phenylpyridine as a solid.
o Use a spatula or other appropriate tool for transfers to minimize dust generation.
o If creating solutions, add the solid to the solvent slowly to avoid splashing.

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical, even if gloves were worn.

Post-Handling Procedures

o Cleaning: Clean all equipment and the work area thoroughly after use.

o Decontamination: Decontaminate all surfaces that may have come into contact with the
chemical.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate hazardous waste stream.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Nitro-2-
phenylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332958#personal-protective-equipment-for-
handling-5-nitro-2-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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